5-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(3-methoxybenzyl)pyridin-2(1H)-one
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Description
5-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(3-methoxybenzyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C21H16FN3O3 and its molecular weight is 377.375. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antitumor Activities
- A study by Desai et al. (2016) on similar fluorinated pyrazole and pyridyl 1,3,4-oxadiazole motifs highlighted their potential in antimicrobial activity and cytotoxicity against certain strains, including methicillin-resistant Staphylococcus aureus (MRSA) (Desai et al., 2016).
- El-Borai et al. (2012) synthesized pyrazolo[3,4-b]pyridine derivatives using microwave irradiation, revealing significant antibacterial and antitumor activities (El-Borai et al., 2012).
Herbicidal Activity
- Tajik and Dadras (2011) synthesized 5-chloro-3-fluorophenoxypyridines with a 1,3,4-oxadiazole ring and tested their herbicidal activity, noting effective results against graminaceous plants without crop injury (Tajik & Dadras, 2011).
Potential as Anticancer Agents
- Vinayak et al. (2017) synthesized novel amine derivatives of 5-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)-pyridine, exhibiting promising in vitro anticancer activity against various human cancer cell lines (Vinayak et al., 2017).
Antioxidant Activity
- Maheshwari et al. (2011) examined the antioxidant activity of 4-[5-(substitutedphenyl)-1,3,4-oxadiazol-2-yl]-pyridine derivatives, finding that compounds with aromatic groups at the 2nd position showed significant activity (Maheshwari et al., 2011).
Xanthine Oxidase Inhibitory Activity
- Qi et al. (2015) developed 2-(benzylthio)-5-[1-(4-fluorobenzyl)-3-phenyl-1H-pyrazol-5-yl]-1,3,4-oxadiazoles derivatives and evaluated their in vitro xanthine oxidase inhibitory activity (Qi et al., 2015).
Molecular Docking Studies for Antimicrobial and Antitubercular Activities
- Shingare et al. (2022) synthesized benzene sulfonamide pyrazole oxadiazole derivatives and conducted molecular docking studies against Mycobacterium tuberculosis, demonstrating their potential as antimicrobial and antitubercular agents (Shingare et al., 2022).
Properties
IUPAC Name |
5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methoxyphenyl)methyl]pyridin-2-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C21H16FN3O3/c1-27-18-4-2-3-14(11-18)12-25-13-16(7-10-19(25)26)21-23-20(24-28-21)15-5-8-17(22)9-6-15/h2-11,13H,12H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFUXFZHTAXTLTK-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=C(C=C4)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FN3O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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